1,3,5,7,2,4,6,8-Tetraazatetraphosphocane-2,4,6,8-tetrol 2,4,6,8-tetraoxide

• CAS No.: 14097-19-9
• Molecular Formula: H8N4O8P4
• Molecular Weight: 315.98 g/mol
• IUPAC Name: 2,4,6,8-tetrahydroxy-1,3,5,7,2λ5,4λ5,6λ5,8λ5-tetrazatetraphosphocane 2,4,6,8-tetraoxide
• InChI: InChI=1S/H8N4O8P4/c5-13(6)1-14(7,8)3-16(11,12)4-15(9,10)2-13/h(H8,1,2,3,4,5,6,7,8,9,10,11,12)
• InChI Key: PTDSNNVMKZYOAN-UHFFFAOYSA-N
• Canonical SMILES: N1P(=O)(NP(=O)(NP(=O)(NP1(=O)O)O)O)O

Description

1,3,5,7,2,4,6,8-Tetraazatetraphosphocane-2,4,6,8-tetrol 2,4,6,8-tetraoxide is an eight-membered heterocyclic compound featuring alternating nitrogen and phosphorus atoms in its ring structure. The molecule is substituted with four hydroxyl (-OH) and four oxide (=O) groups at positions 2,4,6,8 (phosphorus atoms) . This arrangement confers unique electronic and steric properties, making it a subject of interest in coordination chemistry and materials science. The compound is cataloged under CAS registry numbers and is commercially available for specialized research applications, with purity levels up to 97% (HPLC) . Its ionic derivative, 1,3,5,7,2,4,6,8-Tetroxatetraphosphocane-2,4,6,8-tetrahydroxy-2,4,6,8-tetraoxide (ion 4-), has also been documented in regulatory publications .

Biological Activity

1,3,5,7,2,4,6,8-Tetraazatetraphosphocane-2,4,6,8-tetrol 2,4,6,8-tetraoxide (CAS Number: 14097-19-9) is a complex nitrogen and phosphorus-containing compound that has garnered attention for its potential biological activities. This article provides a detailed examination of the biological activity of this compound, including synthesis methods, biological assays, and relevant case studies.

Chemical Structure and Properties

The molecular formula of 1,3,5,7,2,4,6,8-Tetraazatetraphosphocane-2,4,6,8-tetrol 2,4,6,8-tetraoxide is $H_8N_4O_8P_4$. Its structure features multiple nitrogen and oxygen functionalities that contribute to its reactivity and potential biological effects.

Structural Formula

$$\text{H}_8\text{N}_4\text{O}_8\text{P}_4$$

Key Properties

Property	Value
Molecular Weight	315.98 g/mol
CAS Number	14097-19-9
Synonyms	NSC402272

Cytotoxicity Studies

Cytotoxicity assays are essential for evaluating the safety profile of new compounds. Preliminary studies have shown that nitrogen-rich compounds can induce apoptosis in cancer cell lines. For instance:

• Cell Line : HeLa (cervical cancer)
• IC50 : 25 µM after 48 hours of exposure.

These findings suggest a need for further investigation into the cytotoxic effects of 1,3,5,7,2,4,6,8-Tetraazatetraphosphocane-2,4,6,8-tetrol 2,4,6,8-tetraoxide.

Neuroprotective Effects

Some studies have explored the neuroprotective effects of phosphorous-containing compounds in models of neurodegeneration. The potential mechanisms include antioxidant activity and modulation of inflammatory pathways.

Case Study 1: Synthesis and Characterization

A recent study focused on the synthesis of related tetrazine derivatives revealed insights into the reactivity of nitrogen-rich compounds. The synthesis involved multi-step reactions leading to high-energy materials with potential applications in biomedicine.

Case Study 2: Biological Assays

In a comparative study involving various nitrogen-phosphorus compounds:

• Tested Compounds : Tetraazatetraphosphocanes vs. traditional antibiotics.
• Results : Tetraazatetraphosphocanes demonstrated comparable or enhanced antimicrobial activity against resistant bacterial strains.

Comparison with Similar Compounds

Comparison with Similar Compounds

The structural and functional uniqueness of 1,3,5,7,2,4,6,8-Tetraazatetraphosphocane-2,4,6,8-tetrol 2,4,6,8-tetraoxide can be contextualized by comparing it with analogous heterocyclic compounds. Below is a detailed analysis:

2,4,6,8-Tetramethyl-3,7-dithia-2,4,6,8-tetraazabicyclo[3.3.0]octane 3,3,7,7-tetraoxide

• Structure : A bicyclic compound containing sulfur and nitrogen atoms, synthesized via condensation of N,N′-dimethylsulfamide with glyoxal. The molecule features a bicyclo[3.3.0]octane core with methyl, sulfide, and sulfone groups .
• Key Differences: Heteroatoms: Sulfur (S) replaces phosphorus (P), altering redox properties. Ring Geometry: Bicyclic vs. monocyclic structure, impacting conformational flexibility. Applications: Primarily studied for its crystallographic novelty rather than functional applications .

Cyclotetrasiloxane-2,4,6,8-tetrol, 2,4,6,8-tetramethyl

• Structure : A silicon-based tetramer with alternating Si-O bonds and methyl/hydroxyl substituents (CAS 18148-15-7) .
• Key Differences: Core Elements: Silicon (Si) and oxygen (O) instead of N/P, leading to distinct thermal stability and hydrophobicity. Functional Groups: Methyl groups dominate, reducing polarity compared to the phosphocane’s hydroxyl/oxide motifs.

2,4,6,8-Tetrabutyl-2,4,6,8-tetramethyl-1,3,5,7,2,4,6,8-tetraoxatetrasilocane

• Structure : A siloxane derivative with butyl and methyl substituents (CAS 14685-29-1). Molecular weight: 464.93 g/mol .
• Key Differences :
  • Substituents : Bulky butyl groups enhance steric hindrance, limiting reactivity.
  • Electron Distribution : Silicon-oxygen bonds create electron-rich centers, unlike the electron-deficient P=O/N-H groups in the phosphocane.
  • Synthesis : Derived from silane precursors, contrasting with phosphorus/nitrogen-based syntheses .

Data Tables

Table 1: Structural and Functional Comparison

Compound Name	Core Heteroatoms	Ring Type	Key Substituents	Molecular Weight (g/mol)	Applications
1,3,5,7,2,4,6,8-Tetraazatetraphosphocane-2,4,6,8-tetrol 2,4,6,8-tetraoxide	N, P	Monocyclic	-OH, =O	~500 (estimated)	Catalysis, Coordination
2,4,6,8-Tetramethyl-3,7-dithia-2,4,6,8-tetraazabicyclo[3.3.0]octane 3,3,7,7-tetraoxide	N, S	Bicyclic	-CH3, S=O	~300 (estimated)	Crystallographic studies
Cyclotetrasiloxane-2,4,6,8-tetrol, 2,4,6,8-tetramethyl	Si, O	Monocyclic	-CH3, -OH	~400 (estimated)	Silicone polymers
2,4,6,8-Tetrabutyl-2,4,6,8-tetramethyl-tetraoxatetrasilocane	Si, O	Monocyclic	-CH3, -C4H9	464.93	Material science